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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B157378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Viburnitol (CAS 488-76-6), also known as (-)-vibo-Quercitol or 1-D-3-Deoxy-myo-inositol. The

information is intended to support laboratory safety and chemical handling protocols.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Viburnitol with detailed hazard

analysis is not readily available in public databases. The information provided herein is based

on available chemical data and general laboratory safety principles for handling non-hazardous

solid chemicals. It is imperative to supplement this guidance with your institution's specific

safety protocols and to conduct a thorough risk assessment before use.

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of Viburnitol. The following

information has been aggregated from available resources.
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Property Value Source

Molecular Formula C₆H₁₂O₅ PubChem[1]

Molecular Weight 164.16 g/mol PubChem[1]

Appearance Solid (presumed) General chemical knowledge

Solubility No data available

Melting Point No data available

Boiling Point No data available

Hazard Identification and Personal Protective
Equipment (PPE)
Based on available information, Viburnitol is not classified as a hazardous substance

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS). One source explicitly states "None found" for GHS classification.[2] However, in the

absence of a complete toxicological profile, it is prudent to handle Viburnitol with standard

laboratory precautions to minimize exposure.

The following personal protective equipment is recommended:
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PPE Category Recommendation Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from any

airborne particles or accidental

splashes.

Hand Protection
Standard laboratory gloves

(e.g., nitrile).
Prevents direct skin contact.

Body Protection Laboratory coat.

Protects street clothing and

skin from potential

contamination.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area. If significant

dust is generated, a NIOSH-

approved N95 respirator is

recommended.

Minimizes inhalation of

airborne powder.

Operational and Disposal Plans
Handling and Storage

Handling:

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood,

especially when handling larger quantities or if dust generation is likely.

Avoid direct contact with skin and eyes.

Minimize dust formation during handling and weighing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.
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Store away from incompatible materials, such as strong oxidizing agents.

Spill Management Workflow
In the event of a spill, the following workflow should be initiated to ensure safe and effective

cleanup.
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Viburnitol Spill Response Workflow

Spill Occurs

Assess the Spill
(Quantity and Location)

Evacuate Immediate Area
(If Necessary)

Large Spill
or in Public Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small, Contained Spill

Contain the Spill
(Use absorbent pads for liquids, cover solids)

Clean Up Spill
(Use appropriate kit for non-hazardous solids)

Decontaminate the Area
(Wipe with soap and water)

Dispose of Waste
(In a sealed bag in solid waste)

Report the Incident
(Follow institutional protocol)

Spill Managed

Click to download full resolution via product page

Viburnitol Spill Response Workflow
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Disposal Plan
As Viburnitol is not classified as hazardous, disposal should follow standard procedures for

non-hazardous chemical waste, in accordance with local, state, and federal regulations.

Solid Waste:

Collect waste Viburnitol and any contaminated materials (e.g., paper towels, gloves) in a

sealed, labeled container.

Dispose of as non-hazardous solid chemical waste through your institution's

environmental health and safety office.

Liquid Waste (if dissolved):

Consult your institution's guidelines for the disposal of non-hazardous aqueous waste. In

many cases, small quantities may be permissible for drain disposal with copious amounts

of water, but this must be verified with your safety office.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

Dispose of the rinsed container with regular laboratory glass or plastic waste, after

defacing the label.

For specific disposal guidance, always contact your institution's environmental health and

safety department.[3][4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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